Cas no 162559-39-9 (Astasin)

• Product Name: Astasin
• CAS No: 162559-39-9
• MF: C₃₅H₅₀O₉
• MW: 614.766111850739
• CID: 230187
• Update Time: 2024-03-01

Astasin Chemical and Physical Properties

Names and Identifiers

• a-D-Xylopyranoside, (3b,22E)-ergosta-5,7,22-trien-3-yl,cyclic 2,3-ethanedioate (9CI)
• Astasin
• CID 101424515
• α-D-Xylopyranoside, (3β,22E)-ergosta-5,7,22-trien-3-yl, cyclic 2,3-ethanedioate (9CI)

• Inchi： 1S/C35H50O9/c1-18(2)19(3)7-8-20(4)23-11-12-24-22-10-9-21-15-35(44-32-29(38)28(37)26(36)17-41-32)27(42-30(39)31(40)43-35)16-34(21,6)25(22)13-14-33(23,24)5/h7-10,18-20,23-29,32,36-38H,11-17H2,1-6H3/b8-7+/t19-,20+,23+,24-,25-,26+,27?,28-,29+,32+,33+,34-,35+/m0/s1
• InChI Key： WGCXEBXBCGTZFL-CPUSGDRWSA-N
• SMILES： O1C(C(=O)O[C@]2(CC3=CC=C4[C@H](CC[C@]5(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]54)[C@@]3(C)CC12)O[C@@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)=O

Computed Properties

• Exact Mass: 614.345
• Monoisotopic Mass: 614.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 704.1±60.0 °C(Predicted)
• pka: 12.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids